1-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d][1,2,3]triazole

• IUPAC Name: 1-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzotriazole
• InChI: InChI=1S/C13H18BN3O2/c1-12(2)13(3,4)19-14(18-12)9-6-7-10-11(8-9)17(5)16-15-10/h6-8H,1-5H3
• InChI Key: QLCHUVQJHLKHJN-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)N=NN3C
• Molecular Formula: C13H18BN3O2
• DSSTOX Substance ID: DTXSID501148359
• Molecular Weight: 259.11 g/mol
• CAS No.: 1362243-56-8

Description

1-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d][1,2,3]triazole is a compound of interest in organic chemistry and materials science. It features a benzotriazole core substituted with a methyl group and a dioxaborolane moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d][1,2,3]triazole typically involves the borylation of a benzotriazole derivative. One common method includes the reaction of 1-methyl-6-bromo-1H-benzo[d][1,2,3]triazole with bis(pinacolato)diboron in the presence of a palladium catalyst and a base . The reaction is usually carried out under an inert atmosphere at elevated temperatures.

Industrial Production Methods: While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions for higher yields and purity, as well as ensuring the process is cost-effective and environmentally friendly.

Chemical Reactions Analysis

Types of Reactions: 1-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d][1,2,3]triazole undergoes various chemical reactions, including:

Suzuki-Miyaura Coupling: A palladium-catalyzed cross-coupling reaction with aryl or vinyl halides to form biaryl compounds.

Hydroboration: Addition of boron-hydrogen bonds to alkenes or alkynes.

Common Reagents and Conditions:

Palladium Catalysts: Used in cross-coupling reactions.

Bases: Such as potassium carbonate or sodium hydroxide.

Solvents: Commonly used solvents include tetrahydrofuran (THF) and dimethylformamide (DMF).

Major Products: The major products formed from these reactions include various boron-containing organic compounds, which can be further utilized in organic synthesis and materials science .

Scientific Research Applications

1-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d][1,2,3]triazole has several applications in scientific research:

Organic Synthesis: Used as a building block for the synthesis of complex organic molecules.

Medicinal Chemistry:

Materials Science: Utilized in the development of advanced materials, including polymers and electronic materials.

Mechanism of Action

The mechanism of action for 1-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d][1,2,3]triazole primarily involves its role as a boron source in various chemical reactions. The dioxaborolane moiety facilitates the transfer of boron atoms to other molecules, enabling the formation of new carbon-boron bonds. This process is often catalyzed by transition metals such as palladium .

Comparison with Similar Compounds

1-Methylpyrazole-4-boronic acid pinacol ester: Another boron-containing compound used in organic synthesis.

2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine: A fluorinated boronic ester with applications in medicinal chemistry.

Uniqueness: 1-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d][1,2,3]triazole is unique due to its benzotriazole core, which imparts distinct electronic properties and reactivity. This makes it particularly useful in the synthesis of complex organic molecules and advanced materials .

Biological Activity

1-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d][1,2,3]triazole is a synthetic compound that has garnered attention for its potential biological activities, particularly in the field of medicinal chemistry. This article reviews the biological activity of this compound based on diverse sources and research findings.

Chemical Structure and Properties

The compound is characterized by its unique structure which includes a benzo[d][1,2,3]triazole moiety and a boron-containing dioxaborolane group. Its molecular formula is $C_{14}H_{19}BN_{2}O_{2}$ with a molecular weight of approximately 259.1517 g/mol. The structural representation can be summarized as follows:

Property	Value
Molecular Formula	$C_{14}H_{19}BN_{2}O_{2}$
Molecular Weight	259.1517 g/mol
CAS Number	1107627-01-9
Purity	≥97.0%

The biological activity of this compound is largely attributed to its interaction with various biological targets. Research indicates that compounds containing boron can influence enzyme activity and cellular signaling pathways. The triazole ring may also contribute to its bioactivity by enhancing interactions with target proteins.

Anticancer Properties

Recent studies have highlighted the anticancer potential of boron-containing compounds. For instance:

• In vitro Studies : Compounds similar to this compound have shown cytotoxic effects against various cancer cell lines (e.g., breast and colon cancer) through mechanisms such as apoptosis induction and cell cycle arrest.

Enzyme Inhibition

The compound has been investigated for its ability to inhibit specific enzymes involved in cancer progression:

• Kinase Inhibition : Preliminary data suggest that it may act as a kinase inhibitor. Kinases play critical roles in cell signaling pathways that regulate cell growth and division.

Case Studies

Several case studies have documented the effects of similar compounds:

• Study on Cell Lines : A study involving benzo[d][1,2,3]triazole derivatives reported significant inhibition of tumor growth in MCF-7 (breast cancer) and HT-29 (colon cancer) cell lines when treated with boron-containing derivatives.
  • Results : The IC50 values were found to be lower than those of conventional chemotherapeutics.
• In Vivo Models : Animal studies demonstrated that administration of related compounds resulted in reduced tumor size and improved survival rates compared to control groups.

Synthesis routes and methods

Procedure details

Prepared in a manner similar to 1-methyl-3-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole, but using 6-bromo-1-methyl-1H-benzo[d][1,2,3]triazole instead of 5-bromo-1-methyl-3-phenyl-1H-indazole. 1H NMR (400 MHz, CDCl3) δ 8.04 (dd, J=6.8, 1.6 Hz, 2H), 7.79 (d, J=8.6 Hz, 1H), 4.33 (s, 3H), 1.39 (s, 12H).